Cas no 182918-77-0 (Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester)

Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester is a chiral ester derivative with potential applications in organic synthesis and pharmaceutical intermediates. The presence of both chloro and hydroxy functional groups on the α-carbon enhances its reactivity, making it a versatile building block for stereoselective transformations. The methyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound may serve as a precursor for bioactive molecules or fine chemicals, particularly where controlled chirality is critical. Its structural features allow for further functionalization, enabling the synthesis of complex derivatives. Proper storage under anhydrous conditions is recommended to preserve stability.

Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester structure

182918-77-0 structure

Product Name:Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester

CAS No:182918-77-0

MF:C₁₀H₁₁ClO₃

MW:214.645542383194

CID:5900179

PubChem ID:15323385

Update Time:2025-06-06

Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester
- Methyl 3-(3-chlorophenyl)-2-hydroxypropanoate
- SY338971
- MFCD11936899
- SCHEMBL8594261
- 182918-77-0
- EN300-1983504
- AKOS015150966
- Inchi： 1S/C10H11ClO3/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7/h2-5,9,12H,6H2,1H3
- InChI Key： OCQFKGIDLXWXGU-UHFFFAOYSA-N
- SMILES： C(C1C=CC=C(Cl)C=1)C(O)C(=O)OC

Computed Properties

Exact Mass: 214.0396719g/mol
Monoisotopic Mass: 214.0396719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.273±0.06 g/cm3(Predicted)
Boiling Point: 318.1±27.0 °C(Predicted)
pka: 12.59±0.20(Predicted)

Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1983504-0.05g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	0.05g	$528.0	2023-09-16
Enamine	EN300-1983504-0.1g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	0.1g	$553.0	2023-09-16
Enamine	EN300-1983504-0.25g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	0.25g	$579.0	2023-09-16
Enamine	EN300-1983504-0.5g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	0.5g	$603.0	2023-09-16
Enamine	EN300-1983504-1.0g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	1g	$986.0	2023-06-02
Enamine	EN300-1983504-2.5g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	2.5g	$1230.0	2023-09-16
Enamine	EN300-1983504-5.0g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	5g	$2858.0	2023-06-02
Enamine	EN300-1983504-10.0g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	10g	$4236.0	2023-06-02
Enamine	EN300-1983504-1g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	1g	$628.0	2023-09-16
Enamine	EN300-1983504-5g	methyl 3-(3-chlorophenyl)-2-hydroxypropanoate	182918-77-0	5g	$1821.0	2023-09-16